1-(3-((6-Methoxypyrazin-2-yl)oxy)piperidin-1-yl)-2-(thiophen-2-yl)ethanone

• IUPAC Name: 1-[3-(6-methoxypyrazin-2-yl)oxypiperidin-1-yl]-2-thiophen-2-ylethanone
• InChI: InChI=1S/C16H19N3O3S/c1-21-14-9-17-10-15(18-14)22-12-4-2-6-19(11-12)16(20)8-13-5-3-7-23-13/h3,5,7,9-10,12H,2,4,6,8,11H2,1H3
• InChI Key: NNPFZCYJSYFRCL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=CC(=N1)OC2CCCN(C2)C(=O)CC3=CC=CS3
• Molecular Formula: C16H19N3O3S
• Molecular Weight: 333.4 g/mol

Description

1-(3-((6-Methoxypyrazin-2-yl)oxy)piperidin-1-yl)-2-(thiophen-2-yl)ethanone, also known as MPEP, is a selective and potent antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). This chemical compound has been extensively studied in scientific research due to its potential therapeutic applications in various neurological and psychiatric disorders.

Scientific Research Applications

Biochemical Properties and Vibrational Studies

A study conducted by Onawole et al. (2017) utilized computational assessment to explore the biochemical properties and vibrational assignments of a synthesized arylpiperazine-based drug, revealing insights into its possible molecular docking mechanism as an agonist in the human GABA A receptor. The research highlights the compound's intramolecular hydrogen bonding and evaluates its reactivity properties, providing a foundation for understanding its biochemical interactions (Onawole et al., 2017).

Antimicrobial Activity

Patel, Agravat, and Shaikh (2011) synthesized new pyridine derivatives, demonstrating their in vitro antimicrobial activity against various bacterial and fungal strains. The study showcases the potential of these compounds in developing antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Electrochemical Synthesis

Nematollahi and Amani (2011) developed a facile and environmentally friendly electrochemical method for synthesizing new phenylpiperazine derivatives. This research provides a novel approach to synthesizing related compounds with potential pharmaceutical applications (Nematollahi & Amani, 2011).

Analgesic and Anti-Inflammatory Activity

Abu‐Hashem and Youssef (2011) synthesized new visnagen and khellin furochromone pyrimidine derivatives, assessing their analgesic and anti-inflammatory activities. Their findings indicate that some of these compounds exhibited promising activities, suggesting their potential for developing new analgesic and anti-inflammatory drugs (Abu‐Hashem & Youssef, 2011).

Antimicrobial and Antiarrhythmic Effects

Malawska et al. (2002) synthesized 1-substituted pyrrolidin-2-one and pyrrolidine derivatives, testing them for antiarrhythmic and antihypertensive activity as well as for alpha(1)- and alpha(2)-adrenoceptors binding affinities. The study provides valuable insights into the pharmacological potential of these compounds (Malawska et al., 2002).